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Compound of Interest

Compound Name:
2-(Trifluoromethyl)thioxanthen-9-

one

Cat. No.: B139428 Get Quote

Essential Safety and Handling Guide for 2-
(Trifluoromethyl)thioxanthen-9-one
This guide provides crucial safety protocols and logistical information for the handling and

disposal of 2-(Trifluoromethyl)thioxanthen-9-one (CAS No. 1693-28-3). The following

procedures are designed to ensure the safety of researchers, scientists, and drug development

professionals.

Chemical Identifier and Properties

Property Value Reference

CAS Number 1693-28-3 [1][2]

Molecular Formula C₁₄H₇F₃OS [2][3]

Molecular Weight 280.27 g/mol [4][5]

Physical State Solid: Powder, Crystal [1]

Appearance White to Very pale yellow [1]

Melting Point 147-151 °C [1][4][6]

Primary Hazard
Acute Oral Toxicity (Category

4): Harmful if swallowed
[1][2][5]
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Pre-Operational Safety Plan
A thorough risk assessment is mandatory before handling this compound.

1.1. Engineering Controls:

Ventilation: Always handle 2-(Trifluoromethyl)thioxanthen-9-one in a well-ventilated area.

[1] A chemical fume hood is required for procedures that may generate dust or aerosols.

Safety Stations: Ensure that eyewash stations and safety showers are readily accessible and

in close proximity to the workstation.[7]

1.2. Personal Protective Equipment (PPE) Selection: The following PPE is required for handling

this chemical. All PPE should be selected based on its resistance to the specific chemical

hazards.

PPE Category Specification Rationale & Citation

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile rubber).

To prevent skin contact.

Always inspect gloves before

use and use proper removal

technique.

Eye & Face Protection

Safety glasses with side

shields or chemical safety

goggles.

To protect eyes from dust

particles and splashes. A face

shield may be required for

larger quantities or when there

is a significant splash risk.

Skin & Body Protection
Long-sleeved lab coat or

chemical-resistant coveralls.

To protect skin from accidental

contact.[2]

Respiratory Protection

Not required for small-scale

use in a well-ventilated area or

fume hood.[2] For tasks

generating dust, use a NIOSH-

approved N99 (US) or P2 (EN

143) particle respirator.[1]

To prevent inhalation of the

powdered compound.[1]
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Operational Protocol: Step-by-Step Handling
Adherence to this protocol minimizes exposure risk during routine laboratory operations.

Step 1: Preparation

Designate a specific area for handling the chemical.

Ensure the chemical fume hood is functioning correctly.

Assemble all necessary equipment (spatulas, weigh boats, containers) within the hood.

Put on all required PPE as specified in the table above.

Step 2: Weighing and Transfer

Handle the solid carefully to avoid creating dust.[1][3]

If transferring the powder, use techniques like gentle scooping rather than pouring from a

height.

Close the container tightly immediately after use.[1]

Step 3: Post-Handling

Thoroughly wash hands and any exposed skin with soap and water after handling, before

breaks, and at the end of the workday.[1][8]

Decontaminate all equipment and the work surface.

Remove and wash contaminated clothing before reuse.[2]

Storage and Disposal Plan
3.1. Storage Protocol:

Conditions: Store in a tightly closed container in a cool, dark, and well-ventilated place.[1]
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Incompatibilities: No specific incompatible materials are known, but it should be stored away

from strong oxidizing agents.[1][9]

Labeling: Ensure the container is clearly labeled with the chemical name and hazard

warnings.[1]

3.2. Disposal Protocol:

Waste Generation: All materials contaminated with 2-(Trifluoromethyl)thioxanthen-9-one
(e.g., gloves, weigh boats, paper towels) must be treated as hazardous waste.

Disposal Method: Dispose of contents and containers in accordance with all local, state, and

national legislation.[1][3] The recommended method is incineration by a licensed and

accredited disposal contractor.[1] Alternatively, the material may be dissolved in a

combustible solvent and burned in a chemical incinerator equipped with an afterburner and

scrubber.

Packaging: Only completely emptied packaging should be considered for recycling.[1]

Emergency Response Procedures
4.1. Spills:

Evacuate the immediate area if a large amount is spilled or dust is generated.

Ensure adequate ventilation.

Wearing appropriate PPE, sweep up the spilled solid material.[3] Avoid actions that create

dust.

Where practical, use vacuum equipment for collection.[1]

Place the collected material into a suitable, sealed container for disposal.

4.2. First Aid:

If Swallowed: Rinse mouth with water.[1] Call a POISON CENTER or doctor if you feel

unwell.[1][2] Do NOT induce vomiting.[2]
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If on Skin: Rinse skin with plenty of water.[1] If skin irritation occurs, seek medical advice.[1]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do. Continue rinsing.[1]

If Inhaled: Remove the person to fresh air and keep them comfortable for breathing.[1] Get

medical advice if you feel unwell.[1]

Mandatory Visualization
The following diagram illustrates the standard workflow for safely handling 2-
(Trifluoromethyl)thioxanthen-9-one.
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Safe Handling Workflow for 2-(Trifluoromethyl)thioxanthen-9-one

1. Preparation Phase

2. Handling Phase

3. Post-Handling & Disposal

Risk Assessment

Verify Engineering Controls
(Fume Hood, Eyewash)

Don Appropriate PPE

Weighing & Handling
(Avoid Dust)

Proceed to handle

Perform Experiment

Emergency SpillFirst Aid Response Decontaminate Workspace
& Equipment

Secure Storage
(Cool, Dark, Ventilated) Segregate Hazardous Waste Wash Hands Thoroughly

Dispose via Accredited Contractor

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 2-(Trifluoromethyl)thioxanthen-9-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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